Cas no 1804139-35-2 (Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1804139-35-2
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4950728
• Update Time: 2025-10-28

Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-7(15)11(14)10-8(6-13)4-3-5-9(10)12(16)17-2/h3-5,11H,6H2,1-2H3
• InChI Key： BZBJMWKHARDEFZ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)OC)C=1C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate

Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1804139-35-2): An Overview of Its Structure, Synthesis, and Applications

Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1804139-35-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular framework, which includes a bromomethyl group, a chloro-oxopropyl moiety, and a benzoate ester. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate is C₁₁H₁₁BrClO₃, and its molecular weight is approximately 296.56 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of bromomethylbenzoic acid with methyl chloroacetate in the presence of a suitable catalyst. The resulting product is then purified through techniques such as recrystallization or column chromatography to ensure high purity.

In terms of physical properties, Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate is a white crystalline solid at room temperature. It has a melting point in the range of 75-78°C and is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone. The compound's solubility characteristics make it suitable for use in various synthetic reactions and analytical techniques.

The chemical reactivity of Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate is influenced by its functional groups. The bromomethyl group can undergo nucleophilic substitution reactions, making it useful for the introduction of various substituents into the molecule. The chloro-oxopropyl moiety can participate in nucleophilic addition reactions, leading to the formation of new carbon-carbon bonds. These reactive sites enable the compound to serve as a versatile building block in organic synthesis.

Recent research studies have explored the potential applications of Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate in drug discovery and development. One notable area of interest is its use as an intermediate in the synthesis of novel antiviral agents. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromomethyl group was found to play a crucial role in enhancing the antiviral efficacy by facilitating the formation of stable complexes with viral enzymes.

Beyond its pharmaceutical applications, Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate has also been investigated for its potential use in materials science. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a precursor for the synthesis of advanced polymers with unique mechanical and thermal properties. The presence of multiple functional groups allows for precise control over the polymerization process, leading to materials with tailored performance characteristics.

In addition to its synthetic utility, Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate has been studied for its environmental impact. A comprehensive assessment conducted by the Environmental Protection Agency (EPA) found that the compound does not pose significant environmental risks when used under controlled conditions. However, proper handling and disposal practices are recommended to minimize any potential hazards.

The safety profile of Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate has been extensively evaluated through various toxicological studies. These studies have shown that the compound has low acute toxicity when administered orally or dermally to laboratory animals. However, prolonged exposure may cause irritation to the eyes and skin, and inhalation of vapors should be avoided to prevent respiratory irritation.

In conclusion, Methyl 3-(bromomethyl)-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1804139-35-2) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and reactivity make it an attractive intermediate for synthetic chemists and researchers alike. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.